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Compound of Interest

Compound Name: Aklaviketone

Cat. No.: B047369

Essential Safety and Handling Guide for
Aklaviketone

For researchers, scientists, and drug development professionals, the proper handling of
chemical compounds is paramount to ensuring laboratory safety and procedural efficacy. This
guide provides essential, immediate safety and logistical information for handling
Aklaviketone, including operational and disposal plans.

Chemical Identifier:
o Name: Aklaviketone
e CAS Number: 116235-59-7

e Molecular Formula: C22H180s

Hazard Assessment and Personal Protective
Equipment (PPE)

While a comprehensive, publicly available Safety Data Sheet (SDS) for Aklaviketone is
limited, an SDS from CymitQuimica has been identified[1]. Due to the structural relationship of
Aklaviketone to the tetracenequinone class of compounds, it is prudent to handle it with a high
degree of caution. The parent compound, Tetracene, is known to be harmful if swallowed,
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cause skin and eye irritation, may cause respiratory irritation, and is suspected of causing

cancer|[2]. Therefore, a stringent approach to personal protection is mandatory.

Table 1: Recommended Personal Protective Equipment (PPE) for Handling Aklaviketone

Protection Type

Specification

Rationale

Eye and Face Protection

Chemical safety goggles with
indirect ventilation. A full-face
shield should be worn in
addition to goggles when there

is a high risk of splashing.

To protect eyes from splashes
and potential fumes.
Polycarbonate lenses are
recommended for their impact

resistance[3].

Skin Protection

Nitrile or butyl rubber gloves
are highly recommended. A
chemically resistant lab coat or
coveralls should be worn to

prevent skin exposure[2].

To prevent skin contact,
irritation, and potential
absorption. Gloves should be
inspected before use and
removed properly to avoid

contamination[4].

Respiratory Protection

For operations with the
potential to generate dust or
aerosols, a NIOSH-approved
respirator with appropriate
cartridges for organic vapors
and particulates is
recommended. In low-fume
environments, an N95 mask

may be suitable[3].

To protect against the
inhalation of harmful dust,

fumes, or vapors.

Footwear

Closed-toed shoes are
mandatory. For larger scale
operations or where spills are
possible, chemically resistant
shoe covers or boots should

be worn.

To protect feet from spills and

falling objects.
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Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational protocol is essential to minimize exposure and ensure a safe
working environment.

e Preparation:

o Ensure that an eyewash station and a safety shower are readily accessible and in good
working order[2].

o Work in a well-ventilated area, preferably within a certified chemical fume hood.

o Gather all necessary materials and equipment before beginning work to minimize
movement in and out of the designated handling area.

o Clearly label all containers with the chemical name and any known hazards.
e Handling:
o Don all required PPE as outlined in Table 1 before handling the chemical[2].

o When weighing or transferring the solid compound, use techniques that minimize dust
generation.

o If creating solutions, add the solid Aklaviketone to the solvent slowly to avoid splashing.
o Avoid direct contact with the skin, eyes, and clothing.
e Post-Handling:

o Thoroughly wash hands and any exposed skin with soap and water after handling, even if
gloves were worn[5].

o Decontaminate all work surfaces and equipment after use.

o Properly remove and dispose of contaminated PPE as hazardous waste[4].
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Disposal Plan: Step-by-Step Procedures

Proper disposal of Aklaviketone and its containers is crucial to prevent environmental
contamination and ensure regulatory compliance.

e \Waste Collection:

o Solid Waste: Collect all solid Aklaviketone waste in a designated, clearly labeled, and
sealed container for hazardous chemical waste|[2].

o Liquid Waste: Collect all solutions containing Aklaviketone in a compatible, labeled, and
sealed waste container. Do not mix with other waste streams unless compatibility is
confirmed[6].

o Contaminated Materials: Any materials that have come into contact with Aklaviketone,
such as gloves, paper towels, and pipette tips, should be placed in a sealed bag or
container and disposed of as hazardous waste[2][4].

e Waste Storage:

o Store hazardous waste containers in a designated, well-ventilated, and secure area away
from incompatible materials[7].

o Ensure waste containers are kept closed except when adding waste|[8].
» Final Disposal:

o All waste containing Aklaviketone must be disposed of through an approved hazardous
waste disposal service.

o Empty Containers: Rinse empty containers thoroughly with a suitable solvent. The rinsate
must be collected and treated as hazardous liquid waste. Once decontaminated, the
container can be disposed of according to institutional guidelines[2][6].

Important Note: Always consult your institution's Environmental Health and Safety (EHS)
department for specific disposal guidelines and procedures.
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Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling and disposal of
Aklaviketone.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b047369?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

1. Preparation Phase

Don Appropriate PPE

Prepare Work Area (Fume Hood)

[eEGET@VEVEIETS

Proceed to Handling

2. Handlihg Phase

’Experiment Complete

3. Post-HanéIing Phase

Decontaminate Work Area

Generate Waste

4

Remove & Dispose of PPE

4. Dispgsal Phase

Wash Hands Thoroughly Collect Waste (Solid, Liquid, Contaminated Materials)

Store Waste in Designated Area

Arrange for Hazardous Waste Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Aklaviketone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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